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Compound of Interest

Compound Name: Metominostrobin

Cat. No.: B8650213

Metominostrobin, a strobilurin-based fungicide, has demonstrated significant efficacy in
controlling key diseases in rice, according to multiple field studies. This guide provides a
comparative analysis of Metominostrobin's performance against other fungicides, supported
by experimental data from various research trials. It is intended for researchers, scientists, and
professionals in drug development to offer a comprehensive overview of its field performance.

Efficacy in Controlling Rice Diseases

Field trials have consistently shown Metominostrobin (20% SC) to be highly effective in
reducing the severity of major rice diseases, notably sheath blight and rice blast, leading to
improved grain yields.

Sheath Blight

Two sprays of Metominostrobin 20SC at a concentration of 200 g a.i. ha-1 (2 ml/l of water)
were found to be highly effective in reducing the severity of sheath blight in rice and improving
grain yield when compared to other fungicides.[1][2] In one experiment, Metominostrobin 20
SC applied at 2 ml/l reduced disease severity by 64.7% and increased yield by 40.5% over the
untreated control, outperforming other popular check fungicides.[3] Another study highlighted
that Metominostrobin 20SC at 2 ml/l demonstrated superiority with the lowest mean disease
severity (30.1%) and the highest grain yield, proving more effective than the check fungicide
Tricyclazole 75WP.[4]

Rice Blast
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Against rice blast, Metominostrobin 20 SC (0.20%) recorded the lowest incidence and

intensity of leaf blast and the lowest incidence of neck blast.[5] This treatment resulted in the
highest reduction of leaf and neck blast at 77.80% and 45.68%, respectively.[5] The highest
grain yield of 28.84 g/ha was achieved with Metominostrobin (0.2%), marking a 75.32%

increase in paddy vyield.[5]

Comparative Performance Data

The following tables summarize the quantitative data from field trials, comparing the

performance of Metominostrobin with other fungicides in controlling rice sheath blight and

blast.

Table 1: Efficacy Against Rice Sheath Blight

Percentage
o o Mean o Yield
Fungicide Application . Grain Yield
Disease Increase Reference
Treatment Rate . (kg/ha)
Severity (%) Over
Control
Metominostro - .
) 2 ml/l 30.1 Not specified Not specified [4]
bin 20SC
Tricyclazole
75WP Not specified 64.9 4880 8% [4]
(Check)
Untreated .
85.3 Not specified [4]
Control
Metominostro Reduced by Increased by
_ 2ml 40.5% [3]
bin 20 SC 64.7% 40.5%
Untreated
3]
Control
Table 2: Efficacy Against Rice Blast
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. . Percent
Fungici Leaf Leaf Neck .
. Grain age
de Applicat Blast Blast Blast . ) Referen
. . . . Yield Yield
Treatme ion Rate Inciden Intensit Inciden ce
(g/ha) Increas
nt ce (%) y (%) ce (%)
(5

Metomin
ostrobin 0.20% 55.93 14.19 39.64 28.84 75.32% [5]
20 SC
Propicon

Not Not Not
azole 25 0.10% N N N 28.47 73.07% [5]

specified  specified  specified
EC
Isoprothi

Not Not Not
olane 40 0.15% N N N 26.57 61.52% [5]
EC specified  specified  specified

Experimental Protocols

The field trials cited in this guide generally followed a standard methodology for evaluating
fungicide efficacy. Below is a detailed description of a typical experimental protocol.

1. Experimental Design: The trials are commonly conducted using a Randomized Block Design
(RBD).[6]

2. Plot and Variety: The experiments are carried out in plots of a specific size, for instance, 5 x
5 m2.[1] A susceptible rice variety is typically chosen to ensure adequate disease pressure for
evaluating the fungicides' effectiveness.

3. Fungicide Application: Fungicide treatments are applied as foliar sprays. The number of
sprays can vary, with two to three applications at specified intervals (e.g., 15 days) being
common, often starting from the initial appearance of the disease.[7]

4. Data Collection:

» Disease Severity: Disease incidence and severity are recorded at set intervals after the final
fungicide application. This is often done by assessing a random sample of plants from each
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plot and using a standardized disease rating scale, such as the 0-9 scale from the Standard
Evaluation System (SES) for rice.[3] The Percent Disease Index (PDI) is then calculated.

e Grain Yield: At the end of the trial, the grain yield from each plot is harvested, measured, and
often converted to quintals or kilograms per hectare (g/ha or kg/ha ) for comparison.[3]

5. Statistical Analysis: The collected data on disease severity and yield are subjected to
statistical analysis to determine the significance of the differences observed between the
treatments.

Visualizing Experimental Workflow and Mechanism
of Action

To further clarify the processes involved, the following diagrams illustrate a typical experimental
workflow for fungicide field trials and the signaling pathway of Metominostrobin's mechanism
of action.
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Typical workflow for a fungicide efficacy field trial.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8650213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8650213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Metominostrobin is a Quinone outside Inhibitor (Qol) fungicide.[8] It acts by inhibiting
mitochondrial respiration in fungi.
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Electron Transport Chain
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Metominostrobin's mechanism of action as a Qol fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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